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Compound of Interest

Compound Name: (1S,2S)-2-methylcyclohexan-1-ol

Cat. No.: B7822508

This guide provides essential safety and logistical information for the handling and disposal of
(1S,2S)-2-methylcyclohexan-1-ol, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and proper chemical management.

Physicochemical and Hazard Data

(1S,2S)-2-methylcyclohexan-1-ol is a flammable liquid and vapor that can cause serious eye
irritation.[1] It is harmful if swallowed or inhaled.[1] The following table summarizes key
guantitative data for 2-methylcyclohexanol, which should be considered representative for the
(1S,2S) isomer in the context of safety precautions.

Property Value Source
Physical State Clear, Viscous Liquid [11[2]
Boiling Point 163 - 166 °C (325.4 - 330.8 °F)  [1][2]
Flash Point 58 °C (136.4 °F) [1][2]
Melting Point -38 °C (-36.4 °F) [1112]
Specific Gravity 0.919-0.93 g/cm3 at 25 °C [3114]
Autoignition Temperature 296 °C (564.8 °F) [2]
Lower Explosion Limit 1.3% [2]
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Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory for the safe handling of
(1S,2S)-2-methylcyclohexan-1-ol.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling procedures must be conducted in a well-ventilated area, preferably
within a chemical fume hood to minimize vapor inhalation.[5][6]

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes.[6][7]

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile or neoprene
rubber.[6][8] Consult the glove manufacturer's specifications for breakthrough time and
suitability.

Protective Clothing: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat
should be worn.[5] Closed-toe shoes and clothing that covers the legs are also required.[5]

Respiratory Protection: If working outside of a fume hood or in an area with insufficient
ventilation, a NIOSH/MSHA approved respirator with organic vapor cartridges is necessary.

[6]19]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[9][10] A Class B (for flammable liquids) fire extinguisher (e.g., CO2,
dry chemical) should also be available.[5]

Chemical Handling Procedure

Preparation: Before handling, ensure all ignition sources (open flames, hot plates, spark-
producing equipment) are removed from the area.[5][11]

Container Management: Keep the chemical container tightly closed when not in use.[5][10]
When transferring, ground and bond metal containers to prevent static discharge.[6] Use
spark-free tools for all operations.[11]
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» Personal Hygiene: Avoid all personal contact, including inhalation.[11] Do not eat, drink, or
smoke in the handling area.[11][12] Wash hands thoroughly with soap and water after
handling.[11]

o Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[6][11]
Keep containers away from heat, sparks, and incompatible materials such as strong
oxidizing agents, acid anhydrides, and acid chlorides.[1][2][4]

Disposal Plan: Waste Management

Proper disposal of (1S,2S)-2-methylcyclohexan-1-ol and its containers is crucial to prevent
environmental contamination and ensure safety.

Waste Collection

e Spill Management:

o Minor Spills: Absorb with an inert material like vermiculite, dry sand, or earth.[8][11] Collect
the residue in a sealed, labeled container for hazardous waste.[11]

o Major Spills: Evacuate the area and contact your institution's environmental health and
safety (EHS) department.

e Unused Chemical: Unused (1S,2S)-2-methylcyclohexan-1-ol should be collected in a
designated, properly labeled hazardous waste container.[11] Do not mix with incompatible

waste streams.

o Empty Containers: Empty containers may retain explosive vapors.[11] Do not cut, drill, grind,
or weld on or near them.[11] Dispose of the container as hazardous waste.

Disposal Procedure

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
chemical name and associated hazards (flammable, irritant).

o Storage of Waste: Store waste containers in a designated, well-ventilated satellite

accumulation area away from ignition sources.
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» Final Disposal: The disposal of chemical waste must be handled by a licensed hazardous
waste disposal company.[11] Contact your EHS department to arrange for pickup and
disposal in accordance with local, state, and federal regulations. Do not pour down the drain
or dispose of in regular trash.[12]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of (1S,2S)-2-
methylcyclohexan-1-ol, from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for safe handling of (1S,2S)-2-methylcyclohexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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